Cas no 1804760-61-9 (4-Fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 4-Fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1804760-61-9
• MF: C₆H₃F₄N₃O₅S
• MW: 305.163733720779
• CID: 4815441
• Update Time: 2025-06-07

4-Fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C6H3F4N3O5S/c7-3-2(18-6(8,9)10)1-12-5(19(11,16)17)4(3)13(14)15/h1H,(H2,11,16,17)
• InChI Key： RWVMSCFIOWZSHG-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=CN=1)OC(F)(F)F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 443
• XLogP3: 0.9
• Topological Polar Surface Area: 137

Additional information on 4-Fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide

Professional Introduction to 4-Fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804760-61-9)

4-Fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804760-61-9, belongs to a class of heterocyclic sulfonamides that exhibit a wide range of biological activities. The structural features of this molecule, including its fluoro, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in drug development.

The synthesis and characterization of 4-fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide have been extensively studied due to its promising pharmacological profile. The presence of fluorine atoms in the molecule enhances its metabolic stability and binding affinity to biological targets. This makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of sulfonamides as pharmacophores in drug discovery. Sulfonamides are known for their ability to interact with biological macromolecules, making them effective in modulating various biological pathways. The specific substitution pattern in 4-fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide not only influences its chemical reactivity but also its biological activity. This compound has been shown to exhibit inhibitory effects on certain enzymes and receptors, which are relevant to various diseases.

The nitro group in the molecule plays a crucial role in its reactivity and biological activity. Nitroaromatic compounds are well-documented for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of the nitro group with the fluoro and trifluoromethoxy substituents in 4-fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide suggests that it may have multiple mechanisms of action, making it a versatile tool for drug discovery.

Recent research has focused on the development of novel sulfonamide derivatives as potential therapeutic agents. Studies have demonstrated that modifications in the structure of sulfonamides can significantly alter their biological activity. The specific arrangement of substituents in 4-fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide has been optimized to enhance its potency and selectivity against target enzymes and receptors. This optimization process involves both computational modeling and experimental validation.

The trifluoromethoxy group is another key feature of this compound that contributes to its unique properties. Trifluoromethoxy-substituted compounds are known for their enhanced lipophilicity and metabolic stability, which are desirable characteristics for drug candidates. The presence of this group in 4-fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide not only improves its pharmacokinetic profile but also enhances its binding affinity to biological targets.

In conclusion, 4-fluoro-3-nitro-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1804760-61-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. Ongoing studies aim to explore its therapeutic applications and optimize its pharmacological properties for clinical use.